Cas no 91417-31-1 (2(1H)-AZOCINONE, 3-AMINOHEXAHYDRO-1-METHYL-)

• Product Name: 2(1H)-AZOCINONE, 3-AMINOHEXAHYDRO-1-METHYL-
• CAS No: 91417-31-1
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• CID: 3237425
• PubChem ID: 91618394
• Update Time: 2025-04-21

2(1H)-AZOCINONE, 3-AMINOHEXAHYDRO-1-METHYL- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-AZOCINONE, 3-AMINOHEXAHYDRO-1-METHYL-
• 91417-31-1
• 3-Aminohexahydro-1-methyl-2(1H)-azocinone
• DTXSID401272579

• Inchi： 1S/C8H16N2O/c1-10-6-4-2-3-5-7(9)8(10)11/h7H,2-6,9H2,1H3
• InChI Key： GYTNQJDPXZXYBA-UHFFFAOYSA-N
• SMILES： N1(C)CCCCCC(N)C1=O

Computed Properties

• Exact Mass: 156.126263138Da
• Monoisotopic Mass: 156.126263138Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 46.3Ų